Cas no 251661-01-5 (Tert-Butyl (1-methylcyclopropyl)carbamate)

• Product Name: Tert-Butyl (1-methylcyclopropyl)carbamate
• CAS No: 251661-01-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD11111233
• CID: 246436
• PubChem ID: 45092376
• Update Time: 2025-04-19

Tert-Butyl (1-methylcyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-methylcyclopropyl)carbamate
• N-Boc-1-methylcyclopropanamine
• Carbamic acid,N-(1-methylcyclopropyl)-, 1,1-dimethylethyl ester
• tert-butyl 1-methylcyclopropylcarbamate
• tert-butyl N-(1-methylcyclopropyl)carbamate
• Carbamicacid, (1-methylcyclopropyl)-, 1,1-dimethylethyl ester
• Carbamic acid, (1-methylcyclopropyl)-, 1,1-dimethylethyl ester
• PJNBAQDPGDFJRG-UHFFFAOYSA-N
• N-Boc-1-methylcyclopropan-1-amine
• TRA0088144
• SY027633
• AB0023716
• ST24025779
• W4838
• 1,1-dimethylethyl (1-methylcyclopropyl)carbamate
• 251661-01-5
• MFCD11111233
• AKOS006306424
• CS-0036425
• DTXSID80666946
• SCHEMBL2087734
• AMY31713
• Carbamic acid, N-(1-methylcyclopropyl)-, 1,1-dimethylethyl ester
• A877686
• CS-11659
• (1-methyl-cyclopropyl)-carbamic acid tert-butyl ester
• 1-methyl-1-[N-(tert-butoxycarbonyl)amino]-cyclopropane
• DB-309274
• Tert-Butyl (1-methylcyclopropyl)carbamate

• MDL： MFCD11111233
• Inchi： 1S/C9H17NO2/c1-8(2,3)12-7(11)10-9(4)5-6-9/h5-6H2,1-4H3,(H,10,11)
• InChI Key： PJNBAQDPGDFJRG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C)CC1)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.7

Experimental Properties

• Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 233.8±7.0 ºC (760 Torr),
• Flash Point: 95.2±18.2 ºC,
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds